Cas no 119162-48-0 (3-(4-Nitrophenyl)-1,2-oxazol-5-amine)

3-(4-Nitrophenyl)-1,2-oxazol-5-amine is a nitrophenyl-substituted oxazole derivative with applications in organic synthesis and pharmaceutical research. Its structure features a nitro group at the para position of the phenyl ring, enhancing its reactivity as an intermediate in nucleophilic substitution and reduction reactions. The oxazole core contributes to its utility in heterocyclic chemistry, particularly in the development of bioactive compounds. This compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in synthetic workflows. Its well-defined molecular architecture makes it a valuable building block for designing novel pharmacophores or functional materials.

3-(4-Nitrophenyl)-1,2-oxazol-5-amine structure

119162-48-0 structure

Product Name:3-(4-Nitrophenyl)-1,2-oxazol-5-amine

CAS No:119162-48-0

MF:C₉H₇N₃O₃

MW:205.170181512833

CID:234863

PubChem ID:2393686

Update Time:2025-08-04

3-(4-Nitrophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolamine,3-(4-nitrophenyl)-
- 3-(4-Nitro-phenyl)-isoxazol-5-ylamine
- 3-(4-Nitrophenyl)isoxazol-5-amine
- AKOS000122414
- EN300-06361
- SR-01000046964
- 3-(4-nitrophenyl)-1,2-oxazol-5-amine
- 119162-48-0
- 3-(4-nitrophenyl)isoxazol-5-ylamine
- Z56943578
- DTXSID30368463
- 5-Isoxazolamine, 3-(4-nitrophenyl)-
- SR-01000046964-1
- G24951
- 3-(4-Nitrophenyl)-1,2-oxazol-5-amine
- MDL： MFCD04621564
- Inchi： 1S/C9H7N3O3/c10-9-5-8(11-15-9)6-1-3-7(4-2-6)12(13)14/h1-5H,10H2
- InChI Key： FBFFBDKIJDJYKM-UHFFFAOYSA-N
- SMILES： O1C(=CC(C2C=CC(=CC=2)[N+](=O)[O-])=N1)N

Computed Properties

Exact Mass: 205.04881
Monoisotopic Mass: 205.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 97.9Å²

Experimental Properties

PSA: 95.19

3-(4-Nitrophenyl)-1,2-oxazol-5-amine Pricemore >>

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TRC	N497455-25mg	3-(4-Nitrophenyl)-1,2-oxazol-5-amine	119162-48-0		25mg	$ 50.00	2022-06-03
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TRC	N497455-250mg	3-(4-Nitrophenyl)-1,2-oxazol-5-amine	119162-48-0		250mg	$ 320.00	2022-06-03
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1PlusChem	1P000IQP-100mg	5-Isoxazolamine, 3-(4-nitrophenyl)-	119162-48-0	95%	100mg	$172.00	2025-02-18
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1PlusChem	1P000IQP-1g	5-Isoxazolamine, 3-(4-nitrophenyl)-	119162-48-0	95%	1g	$515.00	2025-02-18
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